Methyl 2-benzamidobenzoate
Overview
Description
Scientific Research Applications
Biochemical and Environmental Applications
- Methyl 2-benzimidazole carbamate (carbendazim), a derivative of Methyl 2-benzamidobenzoate, has diverse applications in agriculture and industry. It serves as a fungicide used in leather, paint, textile, fruits, and papermaking industries, and has also been investigated for its potential as an anticancer drug (Muthuviveganandavel et al., 2010).
- In environmental studies, benzothiazoles, including compounds derived from this compound, have been detected in industrial wastewater. Their incomplete removal in water treatment and potential toxicity are concerns for aquatic environments (Reemtsma et al., 1995).
Anticancer and Antiviral Research
- Carbendazim has shown promising preclinical anti-tumor activity and is under clinical development for cancer treatment. Its mechanism involves inhibiting microtubule dynamics in human cancer cells, including drug-resistant and p53-deficient cell lines (Yenjerla et al., 2009).
- Compounds derived from this compound have exhibited antiviral activities against HSV-1 and Coxsackie virus B3, demonstrating their potential in antiviral therapy (Liu et al., 2016).
Pharmaceutical Analysis
- High-performance liquid chromatography methods have been developed for determining mebendazole and its degradation product, both derived from this compound, in pharmaceutical forms. This highlights its importance in quality control and stability studies in pharmaceuticals (Al-Kurdi et al., 1999).
Chemical Synthesis and Corrosion Inhibition
- Benzimidazole derivatives, closely related to this compound, have been studied for their potential as corrosion inhibitors, particularly in protecting steel in acidic environments. These studies combine theoretical approaches with experimental data to assess their efficacy (Obot & Obi-Egbedi, 2010).
Agricultural Nanotechnology
- In agriculture, nanoparticles containing carbendazim have been developed for sustained release in crop protection. These innovative carrier systems aim to enhance the efficacy of the fungicide while reducing environmental and human toxicity (Campos et al., 2015).
Properties
IUPAC Name |
methyl 2-benzamidobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3/c1-19-15(18)12-9-5-6-10-13(12)16-14(17)11-7-3-2-4-8-11/h2-10H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOMUELNZAGGIDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40324090 | |
Record name | methyl 2-benzamidobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40324090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7510-49-8 | |
Record name | Methyl 2-benzoylaminobenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7510-49-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 405693 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007510498 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC405693 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405693 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 2-benzamidobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40324090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7510-49-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of Methyl 2-benzamidobenzoate in the reaction between triphenylphosphine and dialkyl acetylenedicarboxylates?
A1: this compound acts as an NH-acid in this reaction. [] It, along with other similar compounds like benzanilide and 2-cyanobenzanilide, facilitates the reaction between triphenylphosphine and dialkyl acetylenedicarboxylates, leading to the formation of stable phosphorus ylides. The presence of the NH group in this compound is crucial for its role as an acid in this specific chemical reaction.
Q2: The research mentions that the resulting phosphorus ylides exist as a mixture of geometrical isomers. What causes this isomerism?
A2: The observed isomerism in the phosphorus ylides stems from restricted rotation around a specific carbon-carbon bond. [] This restriction arises from the conjugation between the ylide moiety and the carbonyl group adjacent to it, resulting in partial double bond characteristics. This hindered rotation leads to the existence of two distinct geometrical isomers for the ylide product.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.